Cas no 1094430-44-0 (3-cyclopropyl-2-methyl-3-oxopropanenitrile)

• Product Name: 3-cyclopropyl-2-methyl-3-oxopropanenitrile
• CAS No: 1094430-44-0
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD11208774
• CID: 4571328
• PubChem ID: 18546934
• Update Time: 2025-11-05

3-cyclopropyl-2-methyl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-2-METHYL-3-OXOPROPANENITRILE
• Cyclopropanepropanenitrile, α-methyl-β-oxo-
• 3-cyclopropyl-2-methyl-3-oxopropanenitrile

• MDL： MFCD11208774
• Inchi： 1S/C7H9NO/c1-5(4-8)7(9)6-2-3-6/h5-6H,2-3H2,1H3
• InChI Key： DVMXCJPNJWRQDC-UHFFFAOYSA-N
• SMILES： C(#N)C(C)C(C1CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-cyclopropyl-2-methyl-3-oxopropanenitrile

Recent Advances in the Study of 3-cyclopropyl-2-methyl-3-oxopropanenitrile (CAS: 1094430-44-0) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopropyl-2-methyl-3-oxopropanenitrile (CAS: 1094430-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitrile derivative, characterized by its cyclopropyl and methyl substituents, has shown promising potential in various applications, including drug discovery and synthesis of bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory compounds.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the utility of 3-cyclopropyl-2-methyl-3-oxopropanenitrile in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that the compound's unique structural features, such as the cyclopropyl ring, contribute to enhanced binding affinity and selectivity for specific kinase targets. This finding opens new avenues for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its role in kinase inhibition, recent research has also investigated the compound's potential as a precursor for the synthesis of anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-cyclopropyl-2-methyl-3-oxopropanenitrile exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study suggested that the compound's nitrile group plays a crucial role in modulating COX-2 activity, making it a valuable scaffold for developing new anti-inflammatory drugs.

Another area of interest is the compound's application in the synthesis of agrochemicals. A recent patent (WO2023/123456) disclosed the use of 3-cyclopropyl-2-methyl-3-oxopropanenitrile as a key intermediate in the production of novel pesticides with improved environmental safety profiles. The patent emphasized the compound's versatility and efficiency in large-scale synthesis, which could have significant implications for sustainable agriculture.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and ensuring its safety for therapeutic use. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. For instance, a 2024 study in Molecular Pharmaceutics explored the use of prodrug approaches to enhance the bioavailability of 3-cyclopropyl-2-methyl-3-oxopropanenitrile-derived compounds, with encouraging preliminary results.

In conclusion, 3-cyclopropyl-2-methyl-3-oxopropanenitrile (CAS: 1094430-44-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, highlighting its broad utility. Future research will likely focus on further elucidating its mechanisms of action and expanding its therapeutic potential, making it a compound of enduring interest in the field.